![molecular formula C9H20ClNO B566086 Methyl octanimidate hydrochloride CAS No. 52011-54-8](/img/structure/B566086.png)
Methyl octanimidate hydrochloride
Overview
Description
“Methyl octanimidate hydrochloride” is a reagent used in the preparation of Neuraminic Acid and its derivatives . It has a molecular weight of 193.71 and a molecular formula of C9H20ClNO . The compound is a white solid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the canonical SMILES string: CCCCCCCC(=N)OC.Cl . This indicates that the molecule consists of a long carbon chain with a nitrogen atom double-bonded to one of the carbon atoms, and a methyl group (CH3) attached to the nitrogen atom through an oxygen atom .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, similar compounds often undergo reactions such as titrimetric analysis and quantitative chemical analysis .
Physical And Chemical Properties Analysis
“this compound” is a white solid . It has a molecular weight of 193.71 and a molecular formula of C9H20ClNO . Other physical and chemical properties such as solubility and melting point are not specified in the available information .
Scientific Research Applications
Hollow-Fiber Liquid-Phase Microextraction for Methylphenidate Hydrochloride : This study introduces a microextraction technique for detecting and quantifying methylphenidate hydrochloride in biological fluids, using hollow fiber-based liquid phase microextraction (HF-LPME) followed by high-performance liquid chromatography (HPLC) (Miraee et al., 2014).
Treatment of Depressive States with Methylphenidate Hydrochloride : Methylphenidate hydrochloride, known as a central nervous system stimulant, has been studied for its effectiveness in counteracting the effects of hypnotics and treating reserpine-induced depression (Robin & Wiseberg, 1958).
Methylphenidate's Effects on Dopamine in Adolescent Brains : Research on methylphenidate (MP) shows its implications in altering dopaminergic responses in the limbic system of juvenile rodents, providing insights into the etiology of attention deficit/hyperactivity disorder and the consequences of MP treatment on brain development (Jezierski et al., 2007).
Methylphenidate in the Treatment of Narcolepsy : A study discusses the effectiveness of methylphenidate hydrochloride in treating narcolepsy, based on the observation of 60 patients (Yoss & Daly, 1959).
Imaging Effects of Methylphenidate on Brain Dopamine : This research focuses on how methylphenidate hydrochloride, a treatment for ADHD, blocks dopamine transporters and increases extracellular dopamine, which may contribute to its therapeutic effects (Volkow et al., 2005).
Spectroscopic Studies of Methyl Acetimidate Hydrochloride : The infrared spectra and structure of methyl acetimidate and its hydrochloride are investigated, providing insights into the molecular structure and protonation at the nitrogen atom (Prichard & Orville-Thomas, 1967).
Future Directions
Properties
IUPAC Name |
methyl octanimidate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO.ClH/c1-3-4-5-6-7-8-9(10)11-2;/h10H,3-8H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBFBQBCDTCPNHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=N)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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